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Compound of Interest

Compound Name: (R)-UT-155

Cat. No.: B10800621

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of (R)-UT-155, a selective androgen receptor degrader (SARD). The information

is intended to ensure the accurate and effective use of this compound in pre-clinical research

and drug development settings.
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Property Value Source

Molecular Formula C₂₀H₁₅F₄N₃O₂ [1]

Molecular Weight 405.35 g/mol [1]

CAS Number 2031161-54-1 [1]

Appearance Solid powder [1]

Solubility in DMSO
100 mg/mL (246.70 mM)

(ultrasonication recommended)
[2]

Solubility in Water < 0.1 mg/mL (insoluble) [3]

Purity >98% [1]

Table 2: Recommended Storage Conditions for (R)-UT-
155

Form
Storage
Temperature

Shelf Life Source

Powder -20°C 3 years [2]

4°C 2 years [2]

Stock Solution (in

DMSO)
-80°C 6 months [2][4]

-20°C 1 month [2][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (R)-UT-155 Stock
Solution in DMSO
Materials:

(R)-UT-155 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened[2][5]
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Allow the vial of (R)-UT-155 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of (R)-UT-155 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.05

mg of (R)-UT-155.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed powder. To continue the example, add 1 mL of DMSO to the 4.05 mg of (R)-UT-155.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication: Place the vial in an ultrasonic bath for 10-15 minutes to ensure complete

dissolution, as recommended.[3] Visually inspect the solution to confirm that no particulates

are present.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[2]

[4]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[2][4]
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Preparation

Storage & Use

Start: (R)-UT-155 Powder

Weigh Powder

Add Anhydrous DMSO

Vortex to Mix

Sonicate for Full Dissolution

Aliquot into Single-Use Tubes

Store at -80°C
(6 months)

Store at -20°C
(1 month)

Ready for Experimental Use
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Caption: Workflow for preparing (R)-UT-155 stock solution.
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(R)-UT-155 is a selective androgen receptor (AR) degrader (SARD).[1][2] It functions by

binding to the androgen receptor, which leads to the degradation of both wild-type and splice

variant isoforms of the AR.[6] This mechanism is particularly relevant in the context of

castration-resistant prostate cancer, where AR signaling remains a key driver of tumor growth.
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Caption: Mechanism of action of (R)-UT-155 on the Androgen Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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